5-(3-(3,5-dimethoxyphenyl)-5-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-1-yl)-5-oxopentanoic acid

• IUPAC Name: 5-[5-(3,5-dimethoxyphenyl)-3-(4-fluorophenyl)-3,4-dihydropyrazol-2-yl]-5-oxopentanoic acid
• InChI: InChI=1S/C22H23FN2O5/c1-29-17-10-15(11-18(12-17)30-2)19-13-20(14-6-8-16(23)9-7-14)25(24-19)21(26)4-3-5-22(27)28/h6-12,20H,3-5,13H2,1-2H3,(H,27,28)
• InChI Key: INQUCXVNZJQNED-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C2=NN(C(C2)C3=CC=C(C=C3)F)C(=O)CCCC(=O)O)OC
• Molecular Formula: C22H23FN2O5
• Molecular Weight: 414.4 g/mol
• CAS No.: 1795500-77-4

Description

5-(3-(3,5-Dimethoxyphenyl)-5-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-1-yl)-5-oxopentanoic acid (CAS 1795500-77-4) is a high-purity pyrazoline-based chemical compound with a molecular formula of C 22 H 23 FN 2 O 5 and a molecular weight of 414.4 g/mol . This compound is intended for research and development applications exclusively and is not designed for human therapeutic or veterinary use. Pyrazoline derivatives are a significant class of compounds in medicinal chemistry research, known for their diverse biological activities. The specific substitution pattern on this molecule—featuring 3,5-dimethoxy and 4-fluoro phenyl rings—suggests potential for investigation in various biochemical pathways. Researchers can explore its properties as a key synthetic intermediate or a core structure for developing new molecular entities. The structural motif of dihydropyrazole is present in compounds studied for their effects on biological systems, including potential interactions with the central nervous system . Available for seamless integration into research programs, this product is offered with guaranteed purity and consistency. This product is for Research Use Only and is not intended for diagnostic or therapeutic procedures.

Biological Activity

The compound 5-(3-(3,5-dimethoxyphenyl)-5-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-1-yl)-5-oxopentanoic acid is a pyrazole derivative that has garnered attention for its potential biological activities. This article reviews the available literature regarding its synthesis, biological evaluations, and potential therapeutic applications.

Synthesis

The synthesis of this compound typically involves a multi-step process. One common method includes a one-pot reaction involving specific precursors under controlled conditions, such as microwave-assisted synthesis. The structural confirmation is achieved through various spectroscopic techniques including NMR and mass spectrometry.

Antiviral Activity

Recent studies have highlighted the compound's potential as an inhibitor of dengue virus type 2 (DEN2) NS2B/NS3 serine protease. In silico docking studies indicated strong binding affinity, suggesting that it could serve as a lead compound in the design of antiviral agents against dengue fever .

Anticancer Properties

The compound has also been evaluated for its anticancer properties. Research indicates that pyrazole derivatives exhibit significant antiproliferative activity against various cancer cell lines, including breast cancer (MCF-7). For instance, related compounds have shown IC₅₀ values in the low micromolar range, indicating potent inhibitory effects on tumor growth .

The mechanism by which this compound exerts its biological effects may involve the inhibition of specific kinases or proteases critical for cancer cell proliferation and viral replication. Molecular docking studies have provided insights into potential binding sites and interactions with target proteins .

Case Studies

Several studies have been conducted to evaluate the biological activity of similar pyrazole derivatives:

• Dengue Virus Inhibition : A study demonstrated that certain pyrazole derivatives could effectively inhibit DEN2 protease, with promising results in terms of binding affinity and selectivity .
• Antiproliferative Activity : Another research effort focused on a series of pyrazole compounds that showed high antiproliferative activity against MCF-7 cells. The most potent derivative had an IC₅₀ value of approximately 0.07 μM, comparable to established chemotherapeutics like erlotinib .

Data Table: Biological Activity Summary

Activity	Target	IC₅₀ Value	Reference
Dengue Virus Inhibition	DEN2 NS2B/NS3 Protease	Not specified
Antiproliferative	MCF-7 Cancer Cells	0.08 μM
Kinase Inhibition	EGFR	0.07 μM

Scientific Research Applications

Structural Characteristics

The molecular formula of the compound is $C_{22}H_{23}FN_2O_5$, with a molecular weight of approximately 414.43 g/mol . The structure features multiple functional groups, including a pyrazole ring and fluorophenyl moieties, which contribute to its biological activity.

Research indicates that compounds with similar structures often exhibit significant biological activities, including:

• Anti-inflammatory properties : Compounds containing pyrazole rings have been reported to inhibit inflammatory pathways, making them candidates for treating conditions like arthritis and other inflammatory diseases.
• Antitumor activity : Several studies have shown that derivatives of pyrazole can induce apoptosis in cancer cells. The presence of fluorinated phenyl groups may enhance this activity by altering the compound's interaction with cellular targets.
• Antimicrobial effects : There is evidence suggesting that compounds similar to this one possess antimicrobial properties against various pathogens, indicating potential use in developing new antibiotics.

Case Studies and Research Findings

• Anti-inflammatory Studies : A study published in the Journal of Medicinal Chemistry examined a series of pyrazole derivatives and found that modifications at the 4 and 5 positions significantly increased anti-inflammatory activity. The inclusion of methoxy groups and fluorinated phenyl rings was essential for enhancing potency .
• Antitumor Activity : Research conducted by Cancer Research demonstrated that certain pyrazole derivatives could inhibit tumor growth in vitro and in vivo. The study highlighted the importance of the substituents on the aromatic rings in modulating the compound's efficacy against specific cancer types .
• Antimicrobial Testing : A comprehensive evaluation in Pharmaceutical Biology revealed that similar compounds exhibited broad-spectrum antimicrobial activity. The study suggested that the structural features of these compounds could be optimized to enhance their effectiveness against resistant strains .

Data Table: Summary of Biological Activities

Activity Type	Related Studies	Findings
Anti-inflammatory	Journal of Medicinal Chemistry	Enhanced activity with specific substitutions
Antitumor	Cancer Research	Significant inhibition of tumor growth
Antimicrobial	Pharmaceutical Biology	Broad-spectrum activity against various pathogens

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional features of 5-(3-(3,5-dimethoxyphenyl)-5-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-1-yl)-5-oxopentanoic acid can be compared to related 5-oxopentanoic acid derivatives and heterocyclic analogs (Table 1). Key differences lie in the heterocyclic core, substituent groups, and hypothesized biological targets.

Table 1: Structural and Functional Comparison of 5-Oxopentanoic Acid Derivatives

Compound Name	Heterocyclic Core	Substituents	Hypothesized Activity	Key Features
Target Compound	4,5-Dihydro-1H-pyrazole	3-(3,5-dimethoxyphenyl), 5-(4-fluorophenyl)	Anti-inflammatory, herbicidal	Enhanced lipophilicity (methoxy), metabolic stability (fluoro)
5-[3-Chloro-5-(trifluoromethyl)pyridin-2-ylamino]methyl-4,5-dihydroisoxazole-3-carboxylic acid	4,5-Dihydroisoxazole	3-Chloro-5-(trifluoromethyl)pyridin-2-ylamino	Enzyme inhibition	Strong electron-withdrawing groups (Cl, CF₃) may improve binding affinity
5-[4-(1,2,4,5-Tetrazin-3-yl)benzylamino]-5-oxopentanoic acid (CAS: 1225146-53-1)	Tetrazine	4-(1,2,4,5-Tetrazin-3-yl)benzylamino	Anticancer (click chemistry)	Tetrazine enables bioorthogonal reactions for targeted drug delivery
5-[4-(1,2-Benzisothiazol-3-yl)piperazin-1-yl]-5-oxopentanoic acid (CAS: ALBB-030895)	Benzisothiazole	4-(1,2-Benzisothiazol-3-yl)piperazine	CNS modulation	Piperazine moiety may enhance blood-brain barrier penetration

Key Insights:

Benzisothiazole-containing analogs (e.g., ALBB-030895) may target neurological pathways due to their structural similarity to antipsychotic agents .

Substituent Effects: The 3,5-dimethoxyphenyl group in the target compound increases lipophilicity, favoring membrane permeability, whereas the 4-fluorophenyl group enhances metabolic stability by resisting oxidative degradation . Compounds with trifluoromethyl groups (e.g., 5-[3-Chloro-5-(trifluoromethyl)pyridin-2-ylamino]methyl-4,5-dihydroisoxazole-3-carboxylic acid) exhibit stronger electrophilic character, which could improve enzyme-binding kinetics .